1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea

• IUPAC Name: 1-(pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea
• InChI: InChI=1S/C17H19N3O/c21-17(19-12-13-5-4-10-18-11-13)20-16-9-3-7-14-6-1-2-8-15(14)16/h1-2,4-6,8,10-11,16H,3,7,9,12H2,(H2,19,20,21)
• InChI Key: SZAGXCQXDQIMKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)NCC3=CN=CC=C3
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea, also known as PTU, is a chemical compound that has been widely studied for its potential use in scientific research. PTU is a small molecule that is able to penetrate cell membranes, making it a valuable tool for studying cellular processes.

Mechanism of Action

1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea inhibits IRE1 by binding to its kinase domain, preventing its activation and subsequent downstream signaling. This inhibition leads to the accumulation of misfolded proteins in the ER, which triggers the UPR pathway. The UPR pathway is a cellular response to ER stress that aims to restore ER homeostasis by increasing protein folding capacity and decreasing protein synthesis.
Biochemical and Physiological Effects
1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has been shown to induce ER stress and activate the UPR pathway in a variety of cell types, including cancer cells. 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has also been shown to have anti-proliferative effects on cancer cells, possibly due to its ability to induce ER stress and activate apoptosis. Additionally, 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea is a small molecule that is able to penetrate cell membranes, making it a valuable tool for studying cellular processes. However, 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has some limitations for lab experiments. 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea is not specific to IRE1 and can also inhibit other kinases, which may lead to off-target effects. Additionally, 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea. One area of interest is the development of more specific inhibitors of IRE1 that do not have off-target effects. Another area of interest is the study of the anti-proliferative effects of 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea on cancer cells, with the goal of developing 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea-based therapies for cancer. Additionally, further investigation into the anti-inflammatory effects of 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea could lead to the development of novel treatments for inflammatory diseases.

Synthesis Methods

1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea can be synthesized through a multi-step process involving the reaction of 1-(pyridin-3-ylmethyl)pyrrolidin-2-one with 1,2,3,4-tetrahydronaphthalen-1-amine in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC). The resulting product is then treated with urea to yield 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea.

Scientific Research Applications

1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has been used in a variety of scientific research applications, including as a tool for studying the function of the endoplasmic reticulum (ER) and the unfolded protein response (UPR). 1-(Pyridin-3-ylmethyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea has been shown to inhibit the activity of inositol-requiring enzyme 1 (IRE1), a key component of the UPR pathway. This inhibition leads to the accumulation of misfolded proteins in the ER, allowing researchers to study the cellular response to ER stress.